N-(2,2,2-Trichloro-1-hydroxyethyl)butyramide
Overview
Description
N-(2,2,2-Trichloro-1-hydroxyethyl)butyramide, also known as TCB or TCA, is a chemical compound that has been widely used in scientific research due to its unique properties. TCB is a derivative of butyric acid and has been shown to have a variety of biochemical and physiological effects.
Scientific Research Applications
- Monosubstituted thioureas, including N-(2,2,2-trichloro-1-hydroxyethyl)butyramide, serve as classical reagents for synthesizing heterocyclic compounds. These compounds are essential building blocks in the creation of 2-amino-1,3-thiazole derivatives, pyrimidine-2-thiones, and imidazole-2-thione .
- Some thioureas exhibit pharmacological effects, such as inhibiting enzymes (e.g., CYP family enzymes), acting as potassium channel blockers, or serving as components of drugs .
- The thiourea fragment acts as an active pharmacophore group in drug molecules. Researchers often incorporate this motif into drug candidates to enhance their binding affinity and biological activity .
- Certain thioureas, including N-(2,2,2-trichloro-1-hydroxyethyl)butyramide, are effective inhibitors of the GADD34:PP1 holoenzyme complex. These compounds play a role in cellular stress responses and protein phosphatase regulation .
Organic Synthesis and Heterocyclic Compounds
Biologically Active Substances
Pharmacophore Group in Drug Design
Inhibitors of GADD34:PP1 Holoenzyme Complex
Solvent-Free Synthesis and Spectral Characterization
Mechanism of Action
Target of Action
The primary targets of N-(2,2,2-Trichloro-1-hydroxyethyl)butyramide are currently unknown. This compound is a part of a collection of rare and unique chemicals provided for early discovery researchers
Biochemical Pathways
The compound was synthesized from the corresponding aldehyde, chloral, and ammonium acetate . Its O-trimethylsilyl and O-acetyl derivatives were synthesized and investigated as synthetic equivalents of N-nonsubstituted imines in reactions with cyclopropenone
Result of Action
The molecular and cellular effects of N-(2,2,2-Trichloro-1-hydroxyethyl)butyramide’s action are currently unknown. As this compound is provided for early discovery researchers , its effects are likely under investigation.
properties
IUPAC Name |
N-(2,2,2-trichloro-1-hydroxyethyl)butanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10Cl3NO2/c1-2-3-4(11)10-5(12)6(7,8)9/h5,12H,2-3H2,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVFRDELHYNUUQR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC(C(Cl)(Cl)Cl)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10Cl3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00955788 |
Source
|
| Record name | N-(2,2,2-Trichloro-1-hydroxyethyl)butanimidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00955788 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,2,2-Trichloro-1-hydroxyethyl)butyramide | |
CAS RN |
34243-51-1 |
Source
|
| Record name | Butyramide, N-(2,2,2-trichloro-1-hydroxyethyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034243511 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-(2,2,2-Trichloro-1-hydroxyethyl)butanimidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00955788 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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